4-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethoxy}-N-(1-phenylethyl)benzenesulfonamide

• IUPAC Name: 4-[2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethoxy]-N-(1-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C27H30ClN3O4S/c1-20-8-9-23(28)18-26(20)30-14-16-31(17-15-30)27(32)19-35-24-10-12-25(13-11-24)36(33,34)29-21(2)22-6-4-3-5-7-22/h3-13,18,21,29H,14-17,19H2,1-2H3
• InChI Key: KTBQOSAJHNDSEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)S(=O)(=O)NC(C)C4=CC=CC=C4
• Molecular Formula: C27H30ClN3O4S
• Molecular Weight: 528.1 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds that contain a sulfonyl functional group attached to two carbon atoms. Sulfonamides are known for their various biological activities and are commonly used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound, based on its formula, would include a piperazine ring, a phenyl ring, and a sulfonyl group. The exact 3D conformation would depend on the specific stereochemistry and the conformational flexibility of the molecule.

Chemical Reactions Analysis

As a sulfonamide derivative, this compound could potentially undergo a variety of chemical reactions. For example, the sulfonyl group might be susceptible to nucleophilic attack, and the phenyl ring could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would be influenced by the presence of polar sulfonyl groups and nonpolar phenyl rings.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Many sulfonamides are known to inhibit the enzyme carbonic anhydrase, which is involved in the regulation of pH and fluid balance in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve further exploration of its biological activity, potential medicinal uses, and detailed studies of its physical and chemical properties.